Cas no 62004-09-5 (2-Butenamide, 2-cyano-N-(2,4-dichlorophenyl)-3-hydroxy-)

• Product name: 2-Butenamide, 2-cyano-N-(2,4-dichlorophenyl)-3-hydroxy-
• CAS No: 62004-09-5
• MF: C₁₁H₈Cl₂N₂O₂
• MW: 271.099420547485
• CID: 460910
• PubChem ID: 69605925

2-Butenamide, 2-cyano-N-(2,4-dichlorophenyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, 2-cyano-N-(2,4-dichlorophenyl)-3-hydroxy-
• 2-cyano-N-(2,4-dichlorophenyl)-3-hydroxybut-2-enamide
• DTXSID70740986
• SCHEMBL5914886
• 62004-09-5

• Inchi： InChI=1S/C11H8Cl2N2O2/c1-6(16)8(5-14)11(17)15-10-3-2-7(12)4-9(10)13/h2-4,16H,1H3,(H,15,17)
• InChI Key： BNQQLISYYAOFTO-UHFFFAOYSA-N
• SMILES： CC(=C(C#N)C(=O)NC1=C(C=C(C=C1)Cl)Cl)O

Computed Properties

• Exact Mass: 269.99644
• Monoisotopic Mass: 269.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• PSA: 73.12